Cas no 98905-03-4 (3-Bromo-m-terphenyl)

• Product Name: 3-Bromo-m-terphenyl
• CAS No: 98905-03-4
• MF: C₁₈H₁₃Br
• MW: 309.199824094772
• CID: 1991591
• PubChem ID: 21536913
• Update Time: 2025-04-21

3-Bromo-m-terphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,1':3',1''-terphenyl
• 3-bromo-m-terphenyl
• 1H-Quinoline-2(1H)-one, 3-bromomethyl-
• 3-bromomethyl-2-oxoquinoline
• 3-bromomethyl-1,2-di-hydroquinolin-2-one
• SureCN8873594
• 3-bromomethyl-2(1H)-quinolinone
• 3-bromomethylcarbostyril
• NSC351709
• 3-(Bromomethyl)-2(1H)-quinolinone
• 3-bromo-3'-phenylbiphenyl
• 3-bromomethyl-1H-quinolin-2-one
• 3-Bromomethylquinolin-2(1H)-one
• 3-Brom-m-terphenyl
• 3-bromomethyl-1,2-dihydroquinolin-2-one
• AC1L7K6M
• 1-bromo-3-(3-phenylphenyl)benzene
• AMY19489
• 3-(3-bromophenyl)-1,1'-biphenyl
• 98905-03-4
• SCHEMBL1585294
• YDFHRBGWDLALOB-UHFFFAOYSA-N
• BS-53453
• MFCD20486760
• E83859
• DB-165698
• AKOS025295969
• 3-Bromo-m-terphenyl

• Inchi： 1S/C18H13Br/c19-18-11-5-10-17(13-18)16-9-4-8-15(12-16)14-6-2-1-3-7-14/h1-13H
• InChI Key： YDFHRBGWDLALOB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 308.02006g/mol
• Monoisotopic Mass: 308.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls